1,2-dihydro-3H-pyrazolo[3,4-b]pyridin-3-one

• IUPAC Name: 1,2-dihydropyrazolo[3,4-b]pyridin-3-one
• InChI: InChI=1S/C6H5N3O/c10-6-4-2-1-3-7-5(4)8-9-6/h1-3H,(H2,7,8,9,10)
• InChI Key: RCCFHRZLFPMPNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NNC2=O)N=C1
• Molecular Formula: C6H5N3O
• DSSTOX Substance ID: DTXSID00329526
• Molecular Weight: 135.12 g/mol
• CAS RN: 2942-43-0

Description

“1,2-dihydro-3H-pyrazolo[3,4-b]pyridin-3-one” is a chemical compound with the molecular formula C6H5N3O and a molecular weight of 135.13. It is used for research purposes.

Synthesis Analysis

There are several methods for the synthesis of pyrazolo[3,4-b]pyridine derivatives. One method involves the use of amorphous carbon-supported sulfonic acid (AC-SO3H) as a catalyst for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented as C1=CC2=C (NNC2=O)N=C1.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 135.13 and a molecular formula of C6H5N3O. More specific properties such as melting point and NMR data are available for some functionalized derivatives.

Scientific Research Applications

Synthesis and Diversity

1,2-Dihydro-3H-pyrazolo[3,4-b]pyridin-3-one is a significant heterocyclic compound with various tautomeric forms. The diversity of this compound is evident in the numerous substituents possible at different positions, leading to over 300,000 described variants. This diversity is crucial for its synthesis and biomedical applications, which often start from preformed pyrazole or pyridine (Donaire-Arias et al., 2022).

Ultrasound-Promoted Synthesis

The compound has been synthesized through a regioselective reaction involving amino-pyrazole, indene-dione, and arylaldehydes, facilitated by ultrasound irradiation. This method is notable for its rapidity and high yield, demonstrating the compound's accessibility for research and application (Nikpassand et al., 2010).

Structural Studies

Structural analysis of this compound derivatives reveals diverse tautomeric structures, both in solution and crystalline form. These analyses are crucial for understanding the compound's chemical behavior and potential applications (Quiroga et al., 1999).

Mechanism of Action

Target of Action

The primary targets of 1H-Pyrazolo[3,4-b]pyridin-3(2H)-one are Tropomyosin receptor kinases (TRKs) and Fibroblast growth factor receptors (FGFRs) . These receptors play a crucial role in the proliferation and differentiation of cells. Their continuous activation and overexpression can lead to cancer .

Mode of Action

1H-Pyrazolo[3,4-b]pyridin-3(2H)-one interacts with its targets (TRKs and FGFRs) by inhibiting their kinase activity . This inhibition disrupts the normal signaling pathways of these receptors, leading to changes in cell proliferation and differentiation .

Biochemical Pathways

Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt . Abnormal activation of these pathways due to amplification, fusion, or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers .

Pharmacokinetics

One of the synthesized derivatives of this compound, referred to as compound c03, has shown good plasma stability and low inhibitory activity to a panel of cytochrome p450 isoforms except cyp2c9 . This suggests that the compound may have favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Result of Action

In vitro studies have shown that 1H-Pyrazolo[3,4-b]pyridin-3(2H)-one derivatives can inhibit cell proliferation and induce apoptosis . For instance, compound C03 inhibited the proliferation of the Km-12 cell line and induced its apoptosis . It also significantly inhibited the migration and invasion of these cells .

Future Directions

Pyrazolo[3,4-b]pyridine derivatives, such as “1,2-dihydro-3H-pyrazolo[3,4-b]pyridin-3-one”, have potential for further exploration due to their inhibitory activity against TRKs. They could be important for the treatment of cancers caused by continuous activation and overexpression of TRKs.

Biochemical Analysis

Biochemical Properties

1,2-Dihydro-3H-pyrazolo[3,4-b]pyridin-3-one plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to inhibit certain protein kinases, which are enzymes that modify other proteins by chemically adding phosphate groups to them. This inhibition can affect various signaling pathways within the cell . Additionally, this compound can bind to nucleic acids, potentially interfering with DNA and RNA synthesis .

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can activate or inhibit specific signaling pathways, leading to changes in cell proliferation, differentiation, and apoptosis . Furthermore, it can alter the expression of genes involved in critical cellular processes, thereby impacting cellular metabolism and overall cell health .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, such as enzymes and receptors, altering their activity. This binding can result in enzyme inhibition or activation, depending on the nature of the interaction . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to a decrease in its biological activity . Long-term exposure to this compound can result in sustained changes in cellular function, including alterations in cell growth and metabolism .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can have beneficial effects, such as promoting cell growth and survival . At high doses, it can exhibit toxic or adverse effects, including cell death and tissue damage . Threshold effects have been observed, where a specific dosage range is required to achieve the desired therapeutic effect without causing toxicity .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, influencing metabolic flux and metabolite levels. For instance, this compound can be metabolized by cytochrome P450 enzymes, leading to the formation of active or inactive metabolites . These metabolic pathways can affect the overall pharmacokinetics and pharmacodynamics of the compound, influencing its therapeutic efficacy and safety .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. This compound can be transported across cell membranes by specific transporters or binding proteins . Once inside the cell, it can localize to various cellular compartments, including the nucleus, cytoplasm, and mitochondria . The distribution of this compound within tissues can also influence its therapeutic effects and potential side effects .

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. This compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . For example, it can localize to the nucleus, where it can interact with DNA and transcription factors, influencing gene expression . Alternatively, it can accumulate in the mitochondria, affecting cellular energy metabolism and apoptosis .